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Compound Focus: 4'-Hydroxy Diclofenac-13C6

Storage Conditions & Handling

Get Quote

The table below summarizes the key storage and handling specifications for 4'-Hydroxy Diclofenac-13Ce

from various suppliers.

. Recommended Reconstitution / . .
. Physical Additional Handling
Supplier | Source Long-Term In-Solvent
Form Notes
Storage Storage
MedChemEXxpress Solid -20°C (3 years); -80°C (6 months);  Ship & store at room
(MCE) [1] 4°C (2 years) -20°C (1 month) temperature in
continental US;
storage conditions
may vary elsewhere
[1].
Cerilliant (Sigma- Solution (in  -20°C Not Applicable Certified Reference
Aldrich) [2] methanol) Material. Danger:

Flammable liquid;
acute toxicity [2].
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. Recommended Reconstitution / . .
. Physical Additional Handling
Supplier | Source Long-Term In-Solvent
Form Notes
Storage Storage
Pharmaffiliates [3] Pale-Grey 2-8°C Not Specified Store under inert
Solid (Refrigerator) atmosphere. Shipping

conditions: Ambient

[3].

Applications & Experimental Context

This compound is a stable, heavy isotope-labeled standard, primarily used in quantitative analytical

techniques.

¢ Primary Application: It serves as an internal standard for accurate quantification using methods
like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-
Mass Spectrometry (GC-MS) [1] [2]. The 13Ce label allows it to be distinguished from the non-labeled
analyte, correcting for variability in sample preparation and instrument analysis.

e Research Use: It is explicitly labeled "For research use only" and is not for sale to patients [1]. Its
applications span pharmaceutical research, clinical testing, urine drug monitoring, and forensic
analysis [2].

The following diagram illustrates the standard experimental workflow for using this compound as an internal

standard in analytical methods like LC-MS/MS:
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1. Add Known Amount of
4'-Hydroxy Diclofenac-13Ce

2. Sample Processing
(Extraction, Derivatization)

3. Instrumental Analysis
(LC-MS/MS or GC-MS)

4. Quantitative Comparison
(Response Ratio)

Click to download full resolution via product page

Workflow for using a stable isotope-labeled internal standard in quantitative bioanalysis.

Critical Handling Considerations

Based on the available data, here are key points for proper handling:

e Form-Specific Storage: Pay close attention to the physical form you possess. Solutions (especially
in methanol) are flammable and have specific safety hazards [2]. Solid powders may require storage
under an inert atmosphere to maintain stability [3].
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e Temperature Consistency: The storage recommendations vary between suppliers. Adhere to the
specific certificate of analysis (COA) from your supplier. When storing in solvent, the stability is
significantly reduced (-80°C for 6 months vs. -20°C for 3 years for the solid form) [1].

¢ Experimental Workflow: As an internal standard, it must be added to the sample at the very
beginning of the analytical workflow to accurately account for any losses during processing [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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